Cas no 3984-02-9 (4-(3,4-dimethoxyphenyl)-2-ethylbutanoic Acid)

• Product name: 4-(3,4-dimethoxyphenyl)-2-ethylbutanoic Acid
• CAS No: 3984-02-9
• MF: C₁₄H₂₀O₄
• MW: 252.3062
• CID: 924960
• PubChem ID: 312846

4-(3,4-dimethoxyphenyl)-2-ethylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxyphenyl)-2-ethylbutanoic Acid
• AC1L7M7C; 2-Aethyl-4-< 3,4-dimethoxy-phenyl> -buttersaeure; NSC227261; 2-Aethyl-4-(3,4-dimethoxy-phenyl)-buttersaeure;
• 3984-02-9
• NSC227261
• NSC-227261
• DTXSID00310292

• Inchi： InChI=1S/C14H20O4/c1-4-11(14(15)16)7-5-10-6-8-12(17-2)13(9-10)18-3/h6,8-9,11H,4-5,7H2,1-3H3,(H,15,16)
• InChI Key： XJVDQBVWODYDJZ-UHFFFAOYSA-N
• SMILES： CCC(CCC1=CC(=C(C=C1)OC)OC)C(=O)O

Computed Properties

• Exact Mass: 252.1362
• Monoisotopic Mass: 252.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes